Cas no 1334177-86-4 (Mal-amido-PEG8-C2-acid)

Mal-amido-PEG8-C2-acid is a heterobifunctional PEG-based crosslinker featuring a maleimide group at one terminus and a carboxylic acid at the other, separated by a polyethylene glycol (PEG8) spacer. The maleimide group selectively reacts with thiols under mild conditions, enabling efficient conjugation to cysteine-containing proteins or peptides, while the carboxylic acid allows further functionalization via amide coupling. The PEG8 spacer enhances solubility, reduces steric hindrance, and improves biocompatibility. This reagent is particularly useful in bioconjugation, drug delivery, and surface modification applications, offering controlled linkage with minimal interference to biomolecular function. Its stability in aqueous buffers and well-defined structure make it a reliable choice for precise bioconjugation strategies.

Mal-amido-PEG8-C2-acid structure

Product Name:Mal-amido-PEG8-C2-acid

CAS No:1334177-86-4

MF:C₂₆H₄₄N₂O₁₃

MW:592.633169174194

MDL:MFCD13184956

CID:2089307

PubChem ID:51340955

Update Time:2025-05-28

Mal-amido-PEG8-C2-acid Chemical and Physical Properties

Names and Identifiers

- Mal-PEG8-COOH
- Maleimide-NH-PEG8-CH2CH2COOH
- Maleimide-PEG8-propionic acid
- Mal-amido-PEG8-acid
- Mal-amido-PEG8-C2-acid
- MAL-DPEG(8)-COOH
- Mal-amido-PEG8-propionic Acid
- ZB1001
- SY251182
- 3-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]et
- 1-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-oxo-7,10,13,16,19,22,25,28-octaoxa-4-azahentriacontan-31-oic acid
- 1-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-oxo-7,10,13,16,19,22,25,28-octaoxa-4-azahentriacontan-31-oicacid
- SCHEMBL19280976
- C70051
- Mal-NH-PEG8-COOH
- BP-22214
- HY-101159
- Mal-amido-PEG8-COOH
- 3-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
- AKOS027323443
- J-006377
- CS-0020926
- MFCD13184956
- C26H44N2O13
- 1334177-86-4
- PD055086
- 1-Maleinimido-3-oxo-7,10,13,16,19,22,25,28-octaoxa-4-azahentriacontan-31-oic acid
- BS-15065
- DA-55193
- MDL： MFCD13184956
- Inchi： 1S/C26H44N2O13/c29-23(3-6-28-24(30)1-2-25(28)31)27-5-8-35-10-12-37-14-16-39-18-20-41-22-21-40-19-17-38-15-13-36-11-9-34-7-4-26(32)33/h1-2H,3-22H2,(H,27,29)(H,32,33)
- InChI Key： ARKUDJPBDMAVBL-UHFFFAOYSA-N
- SMILES： O(CCOCCOCCOCCOCCOCCOCCOCCC(=O)O)CCNC(CCN1C(C=CC1=O)=O)=O

Computed Properties

Exact Mass: 592.28433946g/mol
Monoisotopic Mass: 592.28433946g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 41
Rotatable Bond Count: 30
Complexity: 733
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.9
Topological Polar Surface Area: 178

Experimental Properties

Density: 1.221±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 747.9±60.0°C at 760 mmHg
Solubility: Slightly soluble (27 g/l) (25 º C),

Mal-amido-PEG8-C2-acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

Mal-amido-PEG8-C2-acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22214-1g	Mal-amido-PEG8-C2-acid	1334177-86-4	98%	1g	6412CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22214-100mg	Mal-amido-PEG8-C2-acid	1334177-86-4	98%	100mg	2280CNY	2021-05-07
S e l l e c k ZHONG GUO	S0587-10mg	Mal-amido-PEG8-C2-acid	1334177-86-4		10mg	￥4889.43	2022-04-26
S e l l e c k ZHONG GUO	S0587-50mg	Mal-amido-PEG8-C2-acid	1334177-86-4		50mg	￥14660.1	2022-04-26
Ambeed	A680616-100mg	1-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-oxo-7,10,13,16,19,22,25,28-octaoxa-4-azahentriacontan-31-oic acid	1334177-86-4	95%	100mg	$47.0	2025-02-20
Ambeed	A680616-250mg	1-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-oxo-7,10,13,16,19,22,25,28-octaoxa-4-azahentriacontan-31-oic acid	1334177-86-4	95%	250mg	$64.0	2025-02-20
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Chemenu	CM198697-250mg	Mal-amido-PEG8-C2-acid	1334177-86-4	95%+	250mg	$110	2024-08-02
Chemenu	CM198697-1g	Mal-amido-PEG8-C2-acid	1334177-86-4	95%+	1g	$222	2024-08-02
Apollo Scientific	BIPG1475-50mg	Mal-amido-PEG8-acid	1334177-86-4		50mg	£75.00	2024-05-23